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Compound of Interest

Compound Name: 6-Phenylhexan-2-one

Cat. No.: B075930 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the responsible management and disposal of chemical reagents is paramount to ensuring a

safe working environment and maintaining regulatory compliance. This document provides a

comprehensive, step-by-step guide for the proper disposal of 6-Phenylhexan-2-one, grounded

in established safety protocols for hazardous chemical waste.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to handle 6-Phenylhexan-2-one with

appropriate caution. While a specific Safety Data Sheet (SDS) for this compound is not readily

available in public resources, information from structurally similar chemicals suggests that it

should be managed as a hazardous substance.

Personal Protective Equipment (PPE):

When handling 6-Phenylhexan-2-one, the following personal protective equipment should be

worn to minimize exposure risks:
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PPE Item Specification

Gloves Chemical-resistant gloves (e.g., nitrile)

Eye Protection
Safety glasses with side shields or chemical

goggles

Lab Coat
Standard laboratory coat to protect skin and

clothing

Respiratory Protection
Use in a well-ventilated area or under a fume

hood.

Step-by-Step Disposal Protocol
The disposal of 6-Phenylhexan-2-one must adhere to all local, state, and federal regulations.

The following procedural outline provides a general framework for its safe disposal as a

hazardous chemical waste.

Waste Identification and Segregation:

Treat all 6-Phenylhexan-2-one waste as hazardous.

Collect waste in a designated and properly labeled container.

Never mix 6-Phenylhexan-2-one with other waste streams unless explicitly approved by

your institution's Environmental Health and Safety (EHS) department.

Containerization:

Use a chemically compatible, leak-proof container with a secure cap. Glass or high-

density polyethylene (HDPE) containers are generally suitable.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "6-
Phenylhexan-2-one," the CAS number (14171-89-2), and any other information required

by your institution.

Waste Accumulation and Storage:
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Store the sealed waste container in a designated satellite accumulation area.

This area should be well-ventilated, away from sources of ignition, and clearly marked as

a hazardous waste storage location.

Arranging for Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to schedule a pickup.

Provide them with all necessary documentation, including the chemical name and quantity

of the waste.

The primary method of disposal for similar chemical substances is often controlled

incineration at a licensed chemical destruction plant.[1]

Spill Management:

In the event of a small spill, absorb the material using an inert absorbent such as

vermiculite, dry sand, or earth.

Avoid using combustible materials like paper towels as the primary absorbent.

Carefully collect the absorbed material and place it in the designated hazardous waste

container.

For larger spills, or if you are not trained to handle them, evacuate the area and contact

your institution's emergency response team immediately.

Quantitative Data
Due to the absence of a specific SDS for 6-Phenylhexan-2-one, the following table presents

data for a structurally related compound, 2-Phenylcyclohexanone, to provide a conservative

estimate of potential physical hazards.
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Property Value

Physical State Solid

Appearance White

Melting Point/Range 56 - 59 °C / 132.8 - 138.2 °F

Flash Point > 110 °C / > 230 °F

Incompatible Materials Strong oxidizing agents

Data for 2-Phenylcyclohexanone[2]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 6-
Phenylhexan-2-one, from initial handling to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of 6-
Phenylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075930#6-phenylhexan-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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